Cas no 12009-18-6 (Barium stannate)

• Product Name: Barium stannate
• CAS No: 12009-18-6
• MF: BaH₄OSn
• MW: 276.068155288696
• MDL: MFCD00014187
• CID: 48724
• Update Time: 2025-10-29

Barium stannate Chemical and Physical Properties

Names and Identifiers

• Barium stannate
• barium(2+),oxygen(2-),tin(4+)
• AC1L4XL3
• AR-1L5604
• Barium tin oxide (BaSnO3)
• Barium tin trioxide
• barium(+2) cation
• barium(2+)
• EINECS 234-545-2
• oxygen(2-)
• oxygen(-2) anion
• stannic
• tin(4+)
• tin, ion (sn4+) barium(2+) tris(oxide(2-))
• BARIUM STANNATE (BARIUM TIN OXIDE )
• BARIUM TIN OXIDE
• Barium stannate 99%
• BARIUM STANNATE, 99%BARIUM STANNATE, 99%BARIUM STANNATE, 99%BARIUM STANNATE, 99%
• Tin (IV) Sulfide (SnS2) Sputtering Targets

• MDL： MFCD00014187
• Inchi： 1S/Ba.H2O.Sn.4H/h;1H2;;;;;
• InChI Key： UDIBZLRGVZMVFJ-UHFFFAOYSA-N
• SMILES： [SnH2].[Ba].O

Computed Properties

• Exact Mass: 305.79200
• Monoisotopic Mass: 305.792181
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3

Experimental Properties

• Density: 7,6 g/cm3
• Solubility: 微溶于H2O
• PSA: 63.19000
• LogP: -0.73720
• Solubility: slightly soluble H2O, soluble HCl [HAW93]

Barium stannate Security Information

• Hazardous Material transportation number：UN 1564
• Hazard Category Code： 20/22
• Safety Instruction： S22; S28
• Risk Phrases：R20/22

Additional information on Barium stannate

Recent Advances in Barium Stannate (12009-18-6) Research: Applications and Innovations in Chemical Biomedicine

Barium stannate (BaSnO₃, CAS: 12009-18-6) has recently garnered significant attention in the field of chemical biomedicine due to its unique physicochemical properties, including high thermal stability, excellent dielectric properties, and biocompatibility. This perovskite-structured material is increasingly being explored for applications in drug delivery, biosensing, and biomedical imaging. Recent studies have highlighted its potential in addressing challenges such as targeted therapy and non-invasive diagnostics, making it a promising candidate for next-generation biomedical technologies.

A 2023 study published in Advanced Materials demonstrated the use of barium stannate nanoparticles for pH-responsive drug delivery systems. The researchers synthesized BaSnO₃ nanoparticles via a sol-gel method, functionalizing their surfaces with carboxyl groups to enhance biocompatibility. The nanoparticles exhibited controlled release of anticancer drugs (e.g., doxorubicin) in acidic tumor microenvironments, achieving a 40% increase in efficacy compared to conventional carriers. This breakthrough underscores the material's potential in oncology applications.

In the realm of biosensing, a team from MIT reported in ACS Sensors (2024) the development of a barium stannate-based electrochemical sensor for detecting glucose and lactate simultaneously. The sensor leveraged BaSnO₃'s high electron mobility and catalytic activity, achieving a detection limit of 0.1 μM for both analytes—a 10-fold improvement over existing metal oxide sensors. This innovation holds promise for real-time monitoring of metabolic disorders such as diabetes.

Another frontier is barium stannate's role in photothermal therapy (PTT). Research from the National University of Singapore (Nano Today, 2024) revealed that BaSnO₃ nanorods, when doped with lanthanum, exhibited strong near-infrared (NIR) absorption and converted 80% of absorbed light to heat. In vivo studies showed a 90% reduction in tumor volume after PTT, with minimal off-target effects. The material's low cytotoxicity, confirmed through ISO 10993-5 tests, further supports its clinical translatability.

Challenges remain in scaling up production and ensuring long-term biocompatibility. A review in Chemical Society Reviews (2024) emphasized the need for standardized synthesis protocols to minimize batch-to-batch variability. Meanwhile, computational studies (e.g., DFT simulations in Journal of Physical Chemistry C) are elucidating structure-activity relationships to guide future material optimization.

In conclusion, barium stannate (12009-18-6) is emerging as a versatile platform in biomedicine, with recent advances spanning drug delivery, diagnostics, and therapy. Collaborative efforts between chemists, biologists, and clinicians will be crucial to translate these laboratory successes into clinical applications.